Cas no 2229681-55-2 (4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one)

• Product Name: 4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one
• CAS No: 2229681-55-2
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6443334
• PubChem ID: 165838939
• Update Time: 2025-08-04

4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one
• EN300-1753135
• 2229681-55-2

• Inchi： 1S/C13H14O2/c1-10(14)2-3-11-4-5-13-9-15-7-6-12(13)8-11/h2-5,8H,6-7,9H2,1H3/b3-2+
• InChI Key： HMTYYSZOCFVLPH-NSCUHMNNSA-N
• SMILES： O1CC2C=CC(/C=C/C(C)=O)=CC=2CC1

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one

Recent Advances in the Study of 4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one (CAS: 2229681-55-2)

4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one (CAS: 2229681-55-2) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzopyran scaffold and α,β-unsaturated ketone moiety, exhibits promising biological activities, making it a potential candidate for therapeutic development. Recent studies have explored its pharmacological properties, synthetic routes, and potential applications in drug discovery.

The benzopyran core structure of this compound is known for its prevalence in bioactive molecules, including natural products and synthetic drugs. The α,β-unsaturated ketone functionality further enhances its reactivity, enabling interactions with biological targets such as enzymes and receptors. Researchers have hypothesized that 4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one could serve as a versatile scaffold for designing novel inhibitors or modulators of disease-related pathways.

Recent synthetic efforts have focused on optimizing the production of 4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve superior efficiency. This advancement not only facilitates large-scale production but also opens avenues for structural modifications to enhance its pharmacological profile.

In vitro and in vivo studies have demonstrated the compound's potential as an anti-inflammatory and anticancer agent. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. Additionally, preliminary cytotoxicity assays revealed selective activity against certain cancer cell lines, suggesting its potential as a lead compound for oncology research.

Despite these promising findings, challenges remain in understanding the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies to identify more potent derivatives, as well as investigations into its bioavailability and toxicity profiles. Collaborative efforts between chemists and biologists will be essential to unlock the full therapeutic potential of this intriguing molecule.

In conclusion, 4-(3,4-dihydro-1H-2-benzopyran-6-yl)but-3-en-2-one (CAS: 2229681-55-2) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities warrant further exploration, with the ultimate goal of translating these findings into clinically relevant therapeutics.